N-(4-fluorobenzyl)-2-(furan-2-yl)-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-amine

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(furan-2-yl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine
• InChI: InChI=1S/C21H17FN2O4S/c1-14-4-10-17(11-5-14)29(25,26)21-20(23-13-15-6-8-16(22)9-7-15)28-19(24-21)18-3-2-12-27-18/h2-12,23H,13H2,1H3
• InChI Key: PIJOSMWCQAIBJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CO3)NCC4=CC=C(C=C4)F
• Molecular Formula: C21H17FN2O4S
• Molecular Weight: 412.4 g/mol

Description

N-(4-fluorobenzyl)-2-(furan-2-yl)-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-amine is a useful research compound. Its molecular formula is C21H17FN2O4S and its molecular weight is 412.44. The purity is usually 95%.
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Scientific Research Applications

1. Chemical Synthesis and Photophysical Properties

One study highlights the use of a benzyloxy-substituted lactone cyclooxygenase-2 inhibitor as a selective fluorescent probe for CYP3A activity in primary cultured rat and human hepatocytes (Nicoll-Griffith et al., 2004). This research demonstrates the compound's utility in measuring CYP3A activity, crucial for drug metabolism studies.

2. Selective Separation of Aqueous Anions

Another research explored the selective separation of aqueous sulphate anions via crystallization of sulphate–water clusters using ligands including N-4-fluorobenzyl-4-amino-1,2,4-triazole (Luo et al., 2017). The study indicates the compound's potential in environmental applications, specifically in water purification technologies.

3. Antibacterial Activity Against Agricultural Pathogens

Research on sulfone derivatives containing 1,3,4-oxadiazole moieties, including 2-(methylsulfonyl)-5-(4-fluorobenzyl)-1,3,4-oxadiazole, showed significant antibacterial activities against rice bacterial leaf blight (Shi et al., 2015). This suggests the compound's role in developing new agricultural antibiotics.

4. Bio-imaging Applications

A phenoxazine-based fluorescent chemosensor for dual channel detection of Cd2+ and CN− ions, incorporating a structure similar to the discussed compound, was developed for bio-imaging in live cells and zebrafish (Ravichandiran et al., 2020). This study showcases the compound's potential in biomedical imaging and environmental monitoring.

5. Material Science and Polymer Electrolytes

Guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes synthesized via activated fluorophenyl-amine reaction, a process related to the chemical structure of interest, were explored for their application in fuel cells (Kim et al., 2011). This highlights the compound's relevance in energy storage and conversion technologies.